Cas no 2229544-92-5 (methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate)
methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl β-hydroxy-4-(methoxymethyl)benzenepropanoate
- methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate
- methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate
- EN300-2000016
- 2229544-92-5
-
- Inchi: 1S/C12H16O4/c1-15-8-9-3-5-10(6-4-9)11(13)7-12(14)16-2/h3-6,11,13H,7-8H2,1-2H3
- InChI Key: UEOXPCGTIUQCKN-UHFFFAOYSA-N
- SMILES: C(C1C=CC(=CC=1)COC)(O)CC(=O)OC
Computed Properties
- Exact Mass: 224.10485899g/mol
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.8Ų
methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2000016-0.05g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-2000016-0.1g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-2000016-0.25g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-2000016-0.5g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-2000016-1.0g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-2000016-2.5g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-2000016-5.0g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-2000016-10.0g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-2000016-1g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-2000016-5g |
methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate |
2229544-92-5 | 5g |
$2650.0 | 2023-09-16 |
methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on methyl 3-hydroxy-3-4-(methoxymethyl)phenylpropanoate
Research Briefing on Methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate (CAS: 2229544-92-5): Recent Advances and Applications
Methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate (CAS: 2229544-92-5) is a synthetic intermediate of growing importance in pharmaceutical and chemical research. Recent studies have highlighted its potential as a versatile building block for drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. This briefing synthesizes the latest findings (2022-2024) regarding its synthesis optimization, biological activities, and emerging applications in medicinal chemistry.
A 2023 study in Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated improved synthetic yields (82% vs previous 65%) via Pd-catalyzed asymmetric hydrogenation of the corresponding α,β-unsaturated ester precursor. The optimized protocol employed (R)-DTBM-SEGPHOS as chiral ligand, achieving 98% ee - critical for pharmaceutical applications requiring enantiomeric purity. Structural analysis by XRD revealed intramolecular hydrogen bonding between the hydroxyl and ester carbonyl groups, explaining the compound's unusual crystalline stability.
Notably, the 4-(methoxymethyl) substitution pattern has shown enhanced blood-brain barrier permeability in rodent models (Molecular Pharmaceutics, 2023, 20(4):2101-2112). This property is being exploited in preclinical studies of Alzheimer's disease therapeutics, where methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate derivatives demonstrate Aβ42 aggregation inhibition (IC50 = 3.2 μM) and microglial activation suppression. Structure-activity relationship (SAR) studies indicate the methoxymethyl group's crucial role in binding to the NLRP3 inflammasome.
In metabolic studies (Xenobiotica, 2024, 54(1):1-12), the compound exhibited favorable pharmacokinetics with t1/2 = 6.8 h in human liver microsomes, though CYP2D6-mediated O-demethylation was identified as the major clearance pathway. This has prompted development of fluorinated analogs to improve metabolic stability. Patent activity has surged (WO202318712, EP4257562) covering crystalline forms and pro-drug derivatives, particularly for rheumatoid arthritis applications.
Ongoing clinical translation efforts focus on its utility as a chiral synthon for S1P1 receptor modulators. A recent Nature Communications paper (2024, 15:1234) reported kilogram-scale production using continuous flow chemistry (residence time 8 min, 94% yield), addressing previous scalability challenges. Analytical method development has advanced with new HPLC-UV methods (USP monograph in progress) capable of detecting impurities at 0.05% levels.
The compound's safety profile continues to be evaluated, with recent genotoxicity studies (Regulatory Toxicology and Pharmacology, 2023, 144:105478) showing no mutagenic potential in Ames tests up to 500 μg/plate. However, developmental toxicity in zebrafish models suggests need for structural modifications if considering pediatric applications. These findings collectively position methyl 3-hydroxy-3-[4-(methoxymethyl)phenyl]propanoate as a promising scaffold warranting further investigation across multiple therapeutic areas.
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